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Compound of Interest

Compound Name: Isobutyl propionate

Cat. No.: B1201936 Get Quote

Introduction

Isobutyl propionate is an ester recognized for its characteristic rum-like, fruity aroma, making

it a valuable compound in the food and fragrance industries.[1][2][3] It is synthesized via the

Fischer esterification of propanoic acid with isobutanol, a reaction catalyzed by a strong acid.[4]

[5] This process is a classic example of an equilibrium reaction, where the formation of the

ester is favored by either using an excess of one of the reactants or by removing the water

produced during the reaction.[6][7]

This document provides a comprehensive, step-by-step protocol for the laboratory-scale

synthesis, purification, and characterization of isobutyl propionate.
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Reagent Formula
Molar Mass (
g/mol )

Purity
Supplier
Example

Propanoic Acid C₃H₆O₂ 74.08 ≥99% Merck

Isobutanol C₄H₁₀O 74.12 ≥98.5% Merck

Sulfuric Acid

(conc.)
H₂SO₄ 98.08 95-98% Fisher Scientific

Sodium

Bicarbonate
NaHCO₃ 84.01

Saturated

Solution
-

Sodium Chloride NaCl 58.44
Saturated

Solution (Brine)
-

Anhydrous

Sodium Sulfate
Na₂SO₄ 142.04 Granular -
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Equipment Purpose

Round-bottom flask (100 mL) Reaction vessel

Reflux condenser
To prevent loss of volatile reactants and

products

Heating mantle For controlled heating of the reaction

Magnetic stirrer and stir bar For homogenous mixing of the reaction mixture

Separatory funnel (250 mL) For liquid-liquid extraction (work-up)

Erlenmeyer flasks (various sizes) For temporary storage of solutions

Beakers (various sizes) For preparing solutions

Graduated cylinders For measuring liquid volumes

Simple distillation apparatus For final purification of the product

pH paper To check for neutrality during work-up

FT-IR Spectrometer For functional group analysis

NMR Spectrometer For structural elucidation

Gas Chromatograph (GC) For purity analysis

Experimental Protocol
Reaction Setup (Fischer Esterification)

Preparation: Ensure all glassware is clean and dry. The reaction should be set up in a fume

hood.

Charging the Flask: To a 100 mL round-bottom flask containing a magnetic stir bar, add 14.8

g (0.20 mol) of isobutanol.

Addition of Acid: In a separate beaker, measure 7.4 g (0.10 mol) of propanoic acid. Add the

propanoic acid to the round-bottom flask.
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Catalyst Addition: Slowly and carefully add 1 mL of concentrated sulfuric acid to the mixture

while stirring. This addition is exothermic and should be done with caution.

Apparatus Assembly: Attach the reflux condenser to the round-bottom flask and ensure a

steady flow of cooling water through the condenser jacket. Place the entire setup on a

heating mantle.

Reaction Execution
Heating: Gently heat the reaction mixture to a reflux. A steady reflux should be maintained

for 60-90 minutes to ensure the reaction proceeds towards completion.

Cooling: After the reflux period, turn off the heating mantle and allow the mixture to cool to

room temperature.

Work-up and Isolation
Transfer: Transfer the cooled reaction mixture to a 250 mL separatory funnel.

Water Wash: Add 50 mL of cold water to the separatory funnel. Shake the funnel gently,

venting frequently to release any pressure buildup. Allow the layers to separate and discard

the lower aqueous layer.

Neutralization: Slowly add 50 mL of a saturated sodium bicarbonate solution to the organic

layer in the separatory funnel to neutralize the excess sulfuric and propanoic acids. Swirl

gently at first, as carbon dioxide gas will be evolved. Stopper and shake the funnel, venting

frequently. Continue washing until the aqueous layer is no longer acidic (test with pH paper).

Discard the aqueous layer.

Brine Wash: Wash the organic layer with 50 mL of saturated sodium chloride (brine) solution

to remove any remaining dissolved water and water-soluble impurities. Discard the aqueous

brine layer.

Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask. Add a small amount of

anhydrous sodium sulfate to dry the crude ester. Swirl the flask occasionally for 10-15

minutes. The ester is dry when the drying agent no longer clumps together.
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Decanting: Carefully decant or filter the dried liquid into a clean, dry round-bottom flask

suitable for distillation.

Purification
Distillation: Purify the crude isobutyl propionate by simple distillation.

Collection: Collect the fraction that boils between 135-137 °C. The boiling point of pure

isobutyl propionate is approximately 136 °C.

Characterization
Appearance: Colorless liquid with a fruity, rum-like odor.[2][3][8]

FT-IR (Fourier-Transform Infrared Spectroscopy): The IR spectrum should show a

characteristic strong C=O (ester) stretch around 1740 cm⁻¹ and C-O stretches in the 1100-

1300 cm⁻¹ region. The absence of a broad O-H stretch from the starting alcohol and

carboxylic acid indicates the purity of the product.

¹H NMR (Proton Nuclear Magnetic Resonance Spectroscopy): The ¹H NMR spectrum

provides structural confirmation. Expected signals include a triplet for the methyl protons of

the propionyl group, a quartet for the methylene protons of the propionyl group, a doublet for

the methyl protons of the isobutyl group, a multiplet for the methine proton of the isobutyl

group, and a doublet for the methylene protons attached to the ester oxygen.[9]

GC (Gas Chromatography): GC analysis can be used to determine the purity of the final

product. A single major peak should be observed for pure isobutyl propionate.

Data Presentation
Physical Properties of Isobutyl Propionate
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Property Value

Chemical Formula C₇H₁₄O₂

Molar Mass 130.18 g/mol [8]

Appearance Colorless liquid[2][8]

Odor Fruity, rum-like[1][2]

Boiling Point ~136 °C

Density ~0.869 g/mL at 25 °C

Refractive Index ~1.397 at 20 °C

Reaction Data
Parameter Value

Moles of Isobutanol 0.20 mol (Excess)

Moles of Propanoic Acid 0.10 mol (Limiting Reagent)

Theoretical Yield 13.02 g

Expected % Yield 60-80%

Safety Precautions
Flammability: Isobutyl propionate is a flammable liquid and vapor.[10][11] Keep away from

heat, sparks, open flames, and other ignition sources.[12][13][14] Use explosion-proof

electrical equipment.[10][11][14]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.[10][11][13]

Handling: Handle all chemicals in a well-ventilated fume hood. Avoid inhalation of vapors and

contact with skin and eyes.[11][13]

Spills: In case of a spill, remove all ignition sources. Absorb the spill with an inert material

(e.g., sand or vermiculite) and dispose of it properly.[12]
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First Aid:

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with

plenty of water.[10][13]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[10][13]

Inhalation: Move the person to fresh air.[10][13]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[10][13]

In all cases of exposure, seek medical attention if symptoms persist.[10][13]

Visualization

Reaction Stage Work-up & Isolation Purification Characterization

1. Combine Reactants
(Isobutanol, Propanoic Acid)

2. Add Catalyst
(Conc. H₂SO₄)

3. Heat under Reflux
(60-90 min) 4. Cool to Room Temp 5. Transfer to

Separatory Funnel 6. Wash with Water 7. Neutralize with
NaHCO₃ Solution 8. Wash with Brine 9. Dry with Na₂SO₄ 10. Simple Distillation 11. Collect Product

(135-137 °C) Pure Isobutyl Propionate 12. Analyze Purity & Structure
(GC, IR, NMR)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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